N-[2-methyl-5-[[3-(trifluoromethyl)phenyl]sulfamoyl]phenyl]acetamide

• IUPAC Name: N-[2-methyl-5-[[3-(trifluoromethyl)phenyl]sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C16H15F3N2O3S/c1-10-6-7-14(9-15(10)20-11(2)22)25(23,24)21-13-5-3-4-12(8-13)16(17,18)19/h3-9,21H,1-2H3,(H,20,22)
• InChI Key: DNHUFNKTTKPUBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(F)(F)F)NC(=O)C
• Molecular Formula: C16H15F3N2O3S
• Molecular Weight: 372.4 g/mol

Description

N-[2-methyl-5-[[3-(trifluoromethyl)phenyl]sulfamoyl]phenyl]acetamide, also known as MTA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MTA belongs to the class of sulfonamide compounds and has been shown to have a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-[2-methyl-5-[[3-(trifluoromethyl)phenyl]sulfamoyl]phenyl]acetamide is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of carbonic anhydrase, an enzyme that plays a role in a variety of physiological processes.
Biochemical and Physiological Effects
Studies have shown that this compound can reduce inflammation and pain by inhibiting the production of prostaglandins, which are involved in the inflammatory response. This compound has also been shown to have anticonvulsant effects by modulating the activity of voltage-gated sodium channels.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-methyl-5-[[3-(trifluoromethyl)phenyl]sulfamoyl]phenyl]acetamide in lab experiments is that it has a relatively low toxicity profile, making it a safer alternative to other compounds. However, one limitation is that it is not very soluble in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for research on N-[2-methyl-5-[[3-(trifluoromethyl)phenyl]sulfamoyl]phenyl]acetamide. One area of interest is its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells. Another potential area of research is its use as an analgesic, as it has been shown to have pain-relieving properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of N-[2-methyl-5-[[3-(trifluoromethyl)phenyl]sulfamoyl]phenyl]acetamide involves the reaction of 2-methyl-5-nitrobenzenesulfonamide with 3-trifluoromethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with acetic anhydride to yield this compound.

Scientific Research Applications

N-[2-methyl-5-[[3-(trifluoromethyl)phenyl]sulfamoyl]phenyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.